Chiral Building Blocks

  • Ethyl (1R,2S)-2-(Cbz-amino)cyclopentanecarboxylate
    • Cat. No.:
    • B1431526
    • CAS No.:
    • 1140972-27-5
    • Molecular Formula:
    • C16H21NO4
    • Molecular Weight:
    • 291.34 g/mol
    Description
    Ethyl (1R,2S)-2-(Cbz-amino)cyclopentanecarboxylate is a useful research compound. Its molecular formula is C16H21NO4 and its molecular weight is 291.34 g/mol. The purity is usually 95%. BenchChem offers high-q...
  • Ethyl (1R,2S)-2-(boc-amino)cyclopentanecarboxylate
    • Cat. No.:
    • B1425215
    • CAS No.:
    • 1140972-29-7
    • Molecular Formula:
    • C13H23NO4
    • Molecular Weight:
    • 257.33 g/mol
    Description
    Ethyl (1R,2S)-2-(boc-amino)cyclopentanecarboxylate is a useful research compound. Its molecular formula is C13H23NO4 and its molecular weight is 257.33 g/mol. The purity is usually 95%. BenchChem offers high-q...
  • Ethyl (1S,2R)-2-(boc-amino)cyclopentanecarboxylate
    • Cat. No.:
    • B1464636
    • CAS No.:
    • 1140972-31-1
    • Molecular Formula:
    • C13H23NO4
    • Molecular Weight:
    • 257.33 g/mol
    Description
    Ethyl (1S,2R)-2-(boc-amino)cyclopentanecarboxylate is a useful research compound. Its molecular formula is C13H23NO4 and its molecular weight is 257.33 g/mol. The purity is usually 95%. BenchChem offers high-q...
  • Ethyl (1S,2R)-2-(Cbz-amino)cyclopentanecarboxylate
    • Cat. No.:
    • B1431457
    • CAS No.:
    • 1140972-32-2
    • Molecular Formula:
    • C16H21NO4
    • Molecular Weight:
    • 291.34 g/mol
    Description
    Ethyl (1S,2R)-2-(Cbz-amino)cyclopentanecarboxylate is a useful research compound. Its molecular formula is C16H21NO4 and its molecular weight is 291.34 g/mol. The purity is usually 95%. BenchChem offers high-q...
  • Ethyl (S)-(+)-mandelate
    • Cat. No.:
    • B087672
    • CAS No.:
    • 13704-09-1
    • Molecular Formula:
    • C10H12O3
    • Molecular Weight:
    • 180.2 g/mol
    Description
    Ethyl (2S)-hydroxy(phenyl)acetate is the (2S)-enantiomer of ethyl hydroxy(phenyl)acetate. It is an enantiomer of an ethyl (2R)-hydroxy(phenyl)acetate.
  • Ethyl (1S,2R)-2-Aminocyclopentanecarboxylate
    • Cat. No.:
    • B181406
    • CAS No.:
    • 197904-11-3
    • Molecular Formula:
    • C8H15NO2
    • Molecular Weight:
    • 157.21 g/mol
    Description
    Ethyl (1S,2R)-2-Aminocyclopentanecarboxylate is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%. BenchChem offers high-quality ...
  • Ethyl (1R,2S)-2-Aminocyclopentanecarboxylate
    • Cat. No.:
    • B171124
    • CAS No.:
    • 197916-36-2
    • Molecular Formula:
    • C8H15NO2
    • Molecular Weight:
    • 157.21 g/mol
    Description
    Ethyl (1R,2S)-2-Aminocyclopentanecarboxylate is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%. BenchChem offers high-quality ...
  • Ethyl lauroyl arginate hydrochloride
    • Cat. No.:
    • B125932
    • CAS No.:
    • 60372-77-2
    • Molecular Formula:
    • C20H41ClN4O3
    • Molecular Weight:
    • 421 g/mol
    Description
    Ethyl lauroyl arginate hydrochloride, also known as Ethyl lauroyl arginate hydrochloride, is a useful research compound. Its molecular formula is C20H41ClN4O3 and its molecular weight is 421 g/mol. The purity ...
  • Ethyl (1S,2S)-2-Aminocyclopentanecarboxylate
    • Cat. No.:
    • B1419546
    • CAS No.:
    • 752181-59-2
    • Molecular Formula:
    • C8H15NO2
    • Molecular Weight:
    • 157.21 g/mol
    Description
    Ethyl (1S,2S)-2-Aminocyclopentanecarboxylate is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%. BenchChem offers high-quality ...
  • (R)-Ethyl 2-hydroxypropanoate
    • Cat. No.:
    • B143356
    • CAS No.:
    • 7699-00-5
    • Molecular Formula:
    • C5H10O3
    • Molecular Weight:
    • 118.13 g/mol
    Description
    Ethyl (2R)-lactate is the (2R)-enantiomer of ethyl lactate. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a (R)-lactic acid. It is an enantiomer of an ethyl (2S)-lactate....